Cas no 219817-25-1 (3-Pyridinemethanol,5-hydroxy-, 1-oxide)

• Product Name: 3-Pyridinemethanol,5-hydroxy-, 1-oxide
• CAS No: 219817-25-1
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 243723
• Update Time: 2024-01-26

3-Pyridinemethanol,5-hydroxy-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,5-hydroxy-, 1-oxide
• 3-Pyridinemethanol, 5-hydroxy-, 1-oxide (9CI)
• 3-Pyridinemethanol, 5-hydroxy-, 1-oxide

• Inchi： 1S/C6H7NO3/c8-4-5-1-6(9)3-7(10)2-5/h1-3,8-9H,4H2
• InChI Key： HNZQHRWXFLIERC-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC(O)=CC=1CO

Computed Properties

• Exact Mass: 141.043
• Monoisotopic Mass: 141.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9A^2